Cas no 2171702-22-8 (2-amino-1-(2-methoxyethyl)cyclohexan-1-ol)
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(2-methoxyethyl)cyclohexan-1-ol
- 2171702-22-8
- EN300-1624232
-
- Inchi: 1S/C9H19NO2/c1-12-7-6-9(11)5-3-2-4-8(9)10/h8,11H,2-7,10H2,1H3
- InChI Key: UGXMYYSPRQEHSY-UHFFFAOYSA-N
- SMILES: OC1(CCOC)CCCCC1N
Computed Properties
- Exact Mass: 173.141578849g/mol
- Monoisotopic Mass: 173.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 55.5Ų
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1624232-0.05g |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 0.05g |
$888.0 | 2023-06-04 | ||
| Enamine | EN300-1624232-0.1g |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 0.1g |
$930.0 | 2023-06-04 | ||
| Enamine | EN300-1624232-0.25g |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 0.25g |
$972.0 | 2023-06-04 | ||
| Enamine | EN300-1624232-0.5g |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 0.5g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1624232-1.0g |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 1g |
$1057.0 | 2023-06-04 | ||
| Enamine | EN300-1624232-2.5g |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 2.5g |
$2071.0 | 2023-06-04 | ||
| Enamine | EN300-1624232-5.0g |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 5g |
$3065.0 | 2023-06-04 | ||
| Enamine | EN300-1624232-10.0g |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 10g |
$4545.0 | 2023-06-04 | ||
| Enamine | EN300-1624232-50mg |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 50mg |
$888.0 | 2023-09-22 | ||
| Enamine | EN300-1624232-100mg |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol |
2171702-22-8 | 100mg |
$930.0 | 2023-09-22 |
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-amino-1-(2-methoxyethyl)cyclohexan-1-ol
Introduction to 2-amino-1-(2-methoxyethyl)cyclohexan-1-ol (CAS No. 2171702-22-8) and Its Emerging Applications in Chemical Biology
2-amino-1-(2-methoxyethyl)cyclohexan-1-ol, identified by its CAS number 2171702-22-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This bicyclic amine alcohol features a unique structural motif that has garnered attention for its potential in drug discovery and molecular recognition. The presence of both amino and hydroxyl functional groups, coupled with a cyclohexane ring substituted with an (2-methoxyethyl) side chain, endows this molecule with diverse chemical reactivity and biological relevance.
The compound’s structural framework suggests utility in the design of chiral ligands, catalysts, and pharmacophores. In recent years, there has been growing interest in leveraging such scaffolds for the development of novel therapeutic agents. The (2-methoxyethyl) substituent, in particular, introduces a degree of lipophilicity and flexibility, making it a promising candidate for modulating biological targets with high specificity.
Recent studies have highlighted the role of cyclic amine alcohols in medicinal chemistry. For instance, derivatives of cyclohexanone and its derivatives have been explored for their ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. The incorporation of an amino group enhances the compound’s capacity to engage with protein targets, while the hydroxyl moiety provides a site for further functionalization via etherification or esterification reactions.
One of the most compelling aspects of 2-amino-1-(2-methoxyethyl)cyclohexan-1-ol is its potential as a building block for more complex molecules. In drug discovery pipelines, such compounds are often used to generate libraries of analogs for high-throughput screening (HTS). The cyclohexane ring itself is a privileged scaffold in medicinal chemistry, known for its ability to mimic natural products and exhibit favorable pharmacokinetic properties. The (2-methoxyethyl) group further enhances solubility and bioavailability, making it an attractive feature for oral administration.
The compound’s utility extends beyond simple building blocks. Researchers have demonstrated its use as a precursor in the synthesis of more intricate molecules, including peptidomimetics and kinase inhibitors. The flexibility provided by the cyclohexane ring allows for conformational diversity, which can be exploited to optimize binding affinity to biological targets. Additionally, the presence of both amino and hydroxyl groups enables diverse derivatization strategies, including amidation, alkylation, and glycosylation.
In the context of modern drug development, 2-amino-1-(2-methoxyethyl)cyclohexan-1-ol aligns with trends toward personalized medicine and targeted therapy. Its structural features make it well-suited for modulating enzymes involved in metabolic pathways or signaling cascades implicated in diseases such as cancer and neurodegeneration. For example, modifications to the (2-methoxyethyl) side chain could fine-tune interactions with specific protein kinases or G-protein coupled receptors (GPCRs), leading to improved therapeutic outcomes.
The synthesis of 2-amino-1-(2-methoxyethyl)cyclohexan-1-ol has been optimized through various methodologies, including catalytic hydrogenation and nucleophilic substitution reactions. Advances in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which is critical for applications where stereochemistry plays a pivotal role in biological activity. Techniques such as chiral resolution or biocatalytic methods have been employed to enhance enantioselectivity.
From a computational chemistry perspective, virtual screening approaches have been used to identify potential binding partners for 2-amino-1-(2-methoxyethyl)cyclohexan-1-ol. Molecular docking simulations suggest that this compound may interact with enzymes such as cytochrome P450 monooxygenases or transferases involved in drug metabolism. Such insights are valuable for predicting off-target effects and optimizing lead compounds during drug discovery.
The growing body of literature on cyclic amine alcohols underscores their importance in chemical biology. Studies have demonstrated their role as intermediates in natural product biosynthesis and as key components in synthetic lethality strategies targeting cancer cells. The versatility of 2-amino-1-(2-methoxyethyl)cyclohexan-1-ol lies in its ability to serve as a versatile scaffold for generating structurally diverse libraries while maintaining core pharmacophoric elements essential for biological activity.
Future directions in the study of this compound may include exploring its role in fragment-based drug design (FBDD) or as a component of multisubstrate analogs (MSAs). The ability to derivatize both functional groups offers opportunities to create molecules with enhanced binding affinity or selectivity profiles. Additionally, green chemistry principles may be applied to develop sustainable synthetic routes that minimize waste generation and energy consumption.
In conclusion, 2-amino-1-(2-methoxyethyl)cyclohexan-1-ol (CAS No. 2171702-22-8) represents a promising entity in chemical biology with applications spanning drug discovery, molecular recognition, and synthetic methodology development. Its unique structural features—comprising an amino group, ( 2 - methoxyethyl ) side chain,and cyclohexane ring—make it an attractive candidate for further exploration by researchers seeking novel therapeutic agents or biochemical tools.
2171702-22-8 (2-amino-1-(2-methoxyethyl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)